Cas no 243666-13-9 (2,3,4-Trifluorophenylacetonitrile)

2,3,4-Trifluorophenylacetonitrile structure
243666-13-9 structure
Product Name:2,3,4-Trifluorophenylacetonitrile
CAS No:243666-13-9
MF:C8H4F3N
MW:171.119272232056
MDL:MFCD00061234
CID:67168
PubChem ID:2777954
Update Time:2025-04-18

2,3,4-Trifluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3,4-Trifluorophenyl)acetonitrile
    • 2,3,4-Trifluorobenzyl cyanide
    • 2,3,4-Trifluorophenylacetonitrile
    • AK135190
    • 2-(2,3,4-trifluorophenyl)ethanenitrile
    • PC7818J
    • SBB088476
    • CK1026
    • 2,3,4-(trifluorophenyl)acetonitrile
    • FCH918389
    • Benzeneacetonitrile,2,3,4-trifluoro-
    • AS02364
    • AB0030466
    • AX8032835
    • FT-0676278
    • SY227827
    • DS-4914
    • AKOS006227800
    • MFCD00061234
    • DTXSID90380727
    • CS-0157192
    • A817249
    • 243666-13-9
    • J-015468
    • SCHEMBL332998
    • MDL： MFCD00061234
    • Inchi： 1S/C8H4F3N/c9-6-2-1-5(3-4-12)7(10)8(6)11/h1-2H,3H2
    • InChI Key： BHGADPADDLWFSR-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C=CC=1CC#N)F)F

Computed Properties

  • Exact Mass: 171.03000
  • Monoisotopic Mass: 171.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.334
  • Boiling Point: 217.2°Cat760mmHg
  • Flash Point: 85.2°C
  • Refractive Index: 1.468
  • PSA: 23.79000
  • LogP: 2.16998

2,3,4-Trifluorophenylacetonitrile Security Information

  • Hazard Statement： Toxic
  • Hazardous Material transportation number：UN 3276
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： T
  • Risk Phrases：R20/21/22
  • HazardClass：TOXIC

2,3,4-Trifluorophenylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,3,4-Trifluorophenylacetonitrile Pricemore >>

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